Cas no 1396882-68-0 (1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one)

• Product Name: 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one
• CAS No: 1396882-68-0
• MF: C₁₉H₂₆N₄O
• MW: 326.435944080353
• CID: 6569946
• Update Time: 2025-06-08

1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one

• Inchi： 1S/C19H26N4O/c1-2-18(17-6-4-3-5-7-17)19(24)23-14-12-21(13-15-23)10-11-22-9-8-20-16-22/h3-9,16,18H,2,10-15H2,1H3
• InChI Key： FUOGWJFUZQLRFG-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCN2C=NC=C2)CC1)(=O)C(C1=CC=CC=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one

Research Brief on 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one (CAS: 1396882-68-0): Recent Advances and Applications

The compound 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one (CAS: 1396882-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structural core, featuring a piperazine ring linked to an imidazole moiety and a phenylbutanone group, offers multiple sites for chemical modification, enabling the tuning of its pharmacological profile. Researchers have exploited this flexibility to design derivatives with enhanced selectivity and potency against various biological targets.

One of the most notable advancements involves the compound's application in targeting G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one exhibit high affinity for specific GPCR subtypes implicated in neurological disorders. The study employed molecular docking and in vitro assays to validate these interactions, paving the way for potential therapeutic applications in conditions such as Parkinson's disease and schizophrenia.

In addition to its GPCR activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its utility in developing new treatments for chronic inflammatory diseases, although further preclinical studies are warranted.

The synthetic pathways for 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one have also been refined in recent years. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to cost and reproducibility.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural optimization to enhance its drug-like properties. Additionally, the precise mechanisms underlying its biological activities are not yet fully elucidated, calling for more in-depth mechanistic studies.

In conclusion, 1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-2-phenylbutan-1-one represents a promising candidate for drug discovery, with applications spanning neurology, immunology, and beyond. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its analogs.